Cas no 38206-98-3 ((2-Bromo-4,6-dimethylphenoxy)acetic Acid)

• Product Name: (2-Bromo-4,6-dimethylphenoxy)acetic Acid
• CAS No: 38206-98-3
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD02628398
• CID: 879929
• PubChem ID: 601775
• Update Time: 2025-04-19

(2-Bromo-4,6-dimethylphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4,6-dimethylphenoxy)acetic acid
• (2-Bromo-4,6-dimethylphenoxy)acetic acid
• (2-Brom-4,6-dimethyl-phenoxy)-essigsaeure
• (2-bromo-4,6-dimethyl-phenoxy)-acetic acid
• AC1LCKC4
• BBL023347
• CTK4H9497
• O-(6-Brom-2.4-dimethyl-phenyl)-glykolsaeure
• Oprea1_547030
• STK006735
• ALBB-012996
• DTXSID60345085
• (2-BROMO-4,6-DIMETHYLPHENOXY)ACETICACID
• VS-07399
• SR-01000238050-1
• EN300-8590654
• AKOS000477465
• MFCD02628398
• 38206-98-3
• XISIDZGSQIHSIK-UHFFFAOYSA-N
• acetic acid, (2-bromo-4,6-dimethylphenoxy)-
• SR-01000238050
• G20128
• 2-bromo-4,6-dimethylphenoxyacetic acid
• (2-Bromo-4,6-dimethylphenoxy)acetic Acid

• MDL： MFCD02628398
• Inchi： 1S/C10H11BrO3/c1-6-3-7(2)10(8(11)4-6)14-5-9(12)13/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： XISIDZGSQIHSIK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C)=C1OCC(=O)O

Computed Properties

• Exact Mass: 257.98913
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

(2-Bromo-4,6-dimethylphenoxy)acetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives